Cas no 145276-53-5 (6-(piperazin-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 145276-53-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 101752
• PubChem ID: 5121298
• Update Time: 2025-04-18

6-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(1-piperazinyl)-
• 6-PIPERAZIN-1-YLPYRIDAZIN-3(2H)-ONE
• 3-piperazin-1-yl-1H-pyridazin-6-one
• 6-(piperazin-1-yl)pyridazin-3(2H)-one
• 6-Piperazin-1-yl-2H-pyridazin-3-one
• 3(2H)-Pyridazinone,6-(1-piperazinyl)-(9CI)
• 6-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
• DTXSID80408525
• EN300-71449
• 6-(piperazin-1-yl)pyridazin-3-ol
• SCHEMBL3635646
• FT-0767768
• AKOS006350032
• AKOS000276560
• 145276-53-5
• SCHEMBL8333189

• MDL： MFCD14551130
• Inchi： 1S/C8H12N4O/c13-8-2-1-7(10-11-8)12-5-3-9-4-6-12/h1-2,9H,3-6H2,(H,11,13)
• InChI Key： YRRIGGVZFKFXEK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)N1CCNCC1

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 56.7Ų